4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline;hydrochloride

• IUPAC Name: 4-(3-methyl-1,2,4-oxadiazol-5-yl)aniline;hydrochloride
• InChI: InChI=1S/C9H9N3O.ClH/c1-6-11-9(13-12-6)7-2-4-8(10)5-3-7;/h2-5H,10H2,1H3;1H
• InChI Key: QTLJIADKYUGZQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=C(C=C2)N.Cl
• Molecular Formula: C9H10ClN3O
• Molecular Weight: 211.65 g/mol

Description

“4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline;hydrochloride” is a chemical compound that contains a 1,2,4-oxadiazole ring, which is a well-known pharmacophore frequently encountered in active pharmaceutical ingredients. The 1,2,4-oxadiazole motif is structurally diverse and can be found in a variety of substituted anilines.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed. The 1,2,4-oxadiazole ring is a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms.

Chemical Reactions Analysis

The 1,2,4-oxadiazole ring can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis. The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom.

Scientific Research Applications

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Mechanism of Action

While the specific mechanism of action for “4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline;hydrochloride” is not mentioned in the retrieved papers, it’s worth noting that some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds have potential applications in various therapeutic areas, as well as in the development of energetic materials, fluorescent dyes, OLEDs, sensors, and insecticides.